molecular formula C11H15NO4 B4615928 N-(2-hydroxyethyl)-2,3-dimethoxybenzamide

N-(2-hydroxyethyl)-2,3-dimethoxybenzamide

Cat. No. B4615928
M. Wt: 225.24 g/mol
InChI Key: RWIXONYUVSPPAT-UHFFFAOYSA-N
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Description

N-(2-hydroxyethyl)-2,3-dimethoxybenzamide is a chemical compound that has been studied for its molecular structure, synthesis methods, chemical reactions, and properties. This compound is of interest in various fields of chemistry due to its unique molecular framework and potential applications.

Synthesis Analysis

The synthesis of compounds similar to N-(2-hydroxyethyl)-2,3-dimethoxybenzamide often involves acylation reactions, as demonstrated in the preparation of related compounds like N-3-hydroxyphenyl-4-methoxybenzamide. These compounds are typically synthesized by reacting aminophenol derivatives with acid chlorides in suitable solvents such as tetrahydrofuran (THF) and are characterized by spectroscopic methods including ¹H NMR, ¹³C NMR, and elemental analysis (Karabulut et al., 2014).

Molecular Structure Analysis

The molecular structure of N-(2-hydroxyethyl)-2,3-dimethoxybenzamide-related compounds is often determined by X-ray crystallography and density functional theory (DFT) calculations. Intermolecular interactions, such as dimerization and crystal packing, have been shown to influence molecular geometry, particularly dihedral angles and the rotational conformation of aromatic rings (Karabulut et al., 2014).

Chemical Reactions and Properties

The chemical reactions and properties of N-(2-hydroxyethyl)-2,3-dimethoxybenzamide are not specifically detailed in the available literature. However, similar compounds exhibit properties suitable for metal-catalyzed C–H bond functionalization reactions due to the presence of N,O-bidentate directing groups (Al Mamari & Al Lawati, 2019).

Scientific Research Applications

Synthesis and Precursor Applications

  • Synthesis of Precursor for Radiopharmaceuticals : N-(2-hydroxyethyl)-2,3-dimethoxybenzamide derivatives play a crucial role in synthesizing precursors for radiopharmaceuticals. For instance, a study demonstrated the synthesis of S)-(-)-N-(1-Allylpyrrolidin-2-ylmethyl)-5-(3-hydroxypropyl)-2,3-dimethoxybenzamide, an intermediate of 18F-fallypride used in PET imaging (X. Jing, 2004).

Molecular Structure and Interaction Studies

  • Molecular Structure Analysis : The compound's molecular structure has been analyzed to understand its intermolecular interactions. For example, a study modeled N-3-hydroxyphenyl-4-methoxybenzamide's molecular structure, examining the influence of intermolecular interactions like dimerization on its molecular geometry (Sedat Karabulut et al., 2014).

Chemical Properties and Analysis

  • Chemical Properties and Solution Conformation : Research has been conducted to understand the aqueous solution conformation of substituted benzamides related to N-(2-hydroxyethyl)-2,3-dimethoxybenzamide. One study explored the structure-retention relationships of these compounds in hydrocarbon stationary phases, revealing insights into their intramolecular hydrogen bonding and conformational preferences (C. Clark et al., 1990).

Spectroscopic Studies

  • NMR Spectroscopy for Structural Analysis : NMR spectroscopy has been applied to study N-(2-hydroxyethyl)-2,3-dimethoxybenzamide derivatives. A study used NMR spectra to investigate the barrier to rotation about single bonds in benzoyl compounds, contributing to understanding their molecular dynamics (M. Holǐk & A. Mannschreck, 1979).

Pharmacological Studies

  • Pharmacological Activities : Pharmacological activities of derivatives of N-(2-hydroxyethyl)-2,3-dimethoxybenzamide have been studied. For instance, N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives were synthesized and examined for their gastrointestinal prokinetic and antiemetic activities, highlighting their therapeutic potential (J. Sakaguchi et al., 1992).

properties

IUPAC Name

N-(2-hydroxyethyl)-2,3-dimethoxybenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15NO4/c1-15-9-5-3-4-8(10(9)16-2)11(14)12-6-7-13/h3-5,13H,6-7H2,1-2H3,(H,12,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RWIXONYUVSPPAT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1OC)C(=O)NCCO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

225.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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